Cas no 64678-72-4 (1H-Pyrazole,3,5-dimethyl-1-(methyl-d3)-4-nitro- (9CI))

• Product Name: 1H-Pyrazole,3,5-dimethyl-1-(methyl-d3)-4-nitro- (9CI)
• CAS No: 64678-72-4
• MF: C₆H₉N₃O₂
• MW: 158.173045873642
• CID: 501129
• Update Time: 2022-07-26

1H-Pyrazole,3,5-dimethyl-1-(methyl-d3)-4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3,5-dimethyl-1-(methyl-d3)-4-nitro- (9CI)
• 1H-Pyrazole, 3,5-dimethyl-1-(methyl-d3)-4-nitro- (9CI)

• Inchi： 1S/C6H9N3O2/c1-4-6(9(10)11)5(2)8(3)7-4/h1-3H3/i3D3
• InChI Key： YSZYFGMARJFMJK-HPRDVNIFSA-N
• SMILES： N1(C([2H])([2H])[2H])C(C)=C([N+]([O-])=O)C(C)=N1

Computed Properties

• Exact Mass: 158.088
• Monoisotopic Mass: 158.088
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2